Cas no 1188375-07-6 (1-(2-(Piperidin-4-yloxy)phenyl)ethanone hydrochloride)

• Product Name: 1-(2-(Piperidin-4-yloxy)phenyl)ethanone hydrochloride
• CAS No: 1188375-07-6
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 1035966
• PubChem ID: 56830969
• Update Time: 2025-05-21

1-(2-(Piperidin-4-yloxy)phenyl)ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Piperidin-4-yloxy)phenyl)ethanone hydrochloride
• 1-(2-piperidin-4-yloxyphenyl)ethanone,hydrochloride
• 1-[2-(piperidin-4-yloxy)phenyl]ethanone hydrochloride
• AG-L-54223
• AK-73642
• CTK5J9801
• KB-212515
• MolPort-016-576-571
• 1-[2-(4-Piperidinyloxy)phenyl]-1-ethanone hydrochloride
• 1-[2-(piperidin-4-yloxy)phenyl]ethan-1-one hydrochloride
• DTXSID60718614
• AKOS015847571
• 1220032-99-4
• 1-(2-piperidin-4-yloxyphenyl)ethanone;hydrochloride
• 1-[2-(4-Piperidinyloxy)phenyl]-1-ethanonehydrochloride
• 1-{2-[(Piperidin-4-yl)oxy]phenyl}ethan-1-one--hydrogen chloride (1/1)
• 1188375-07-6
• 1-(2-(Piperidin-4-yloxy)phenyl)ethanonehydrochloride
• 1-(2-(piperidin-4-yloxy)phenyl)ethan-1-one hydrochloride

• Inchi： 1S/C13H17NO2.ClH/c1-10(15)12-4-2-3-5-13(12)16-11-6-8-14-9-7-11;/h2-5,11,14H,6-9H2,1H3;1H
• InChI Key： CHYGRQHLMGZIOG-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1C(C)=O)C1CCNCC1

Computed Properties

• Exact Mass: 255.1026065g/mol
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on 1-(2-(Piperidin-4-yloxy)phenyl)ethanone hydrochloride

Introduction to 1-(2-(Piperidin-4-yloxy)phenyl)ethanone hydrochloride (CAS No. 1188375-07-6)

1-(2-(Piperidin-4-yloxy)phenyl)ethanone hydrochloride, identified by the chemical compound code CAS No. 1188375-07-6, is a significant molecular entity that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its hydrochloride salt form, exhibits a unique structural framework that integrates a phenyl ring linked to an ethanone moiety, which is further substituted with a piperidin-4-yloxy group. Such structural features not only contribute to its distinct chemical properties but also open up diverse possibilities for its biological activity and potential therapeutic applications.

The molecular structure of 1-(2-(Piperidin-4-yloxy)phenyl)ethanone hydrochloride is meticulously designed to interact with biological targets in a specific manner. The presence of the piperidinyl group, a common pharmacophore in many bioactive molecules, suggests potential interactions with enzymes or receptors in biological systems. This aspect is particularly intriguing in the context of drug discovery, where such structural motifs are often leveraged to modulate biological pathways. The hydrochloride salt form of the compound enhances its solubility in aqueous media, which is a critical factor for formulation development and bioavailability considerations.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 1-(2-(Piperidin-4-yloxy)phenyl)ethanone hydrochloride with various biological targets. These studies have highlighted the compound's potential as an inhibitor or modulator of key enzymes involved in metabolic and signaling pathways. For instance, preliminary computational analyses suggest that this molecule may interact with enzymes such as kinases or phosphodiesterases, which are implicated in various physiological processes. Such interactions could be exploited to develop novel therapeutic agents targeting conditions like inflammation, neurodegeneration, or metabolic disorders.

The synthesis of 1-(2-(Piperidin-4-yloxy)phenyl)ethanone hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the piperidin-4-yloxy group into the phenyl ring necessitates careful consideration of nucleophilic substitution reactions, ensuring high regioselectivity and yield. The subsequent formation of the hydrochloride salt requires appropriate acidification techniques to achieve optimal crystallization and purity. These synthetic challenges underscore the importance of expertise in organic chemistry for the successful preparation of this compound.

In vitro studies have begun to elucidate the pharmacological profile of 1-(2-(Piperidin-4-yloxy)phenyl)ethanone hydrochloride. Initial experiments have demonstrated promising activities in cell-based assays, where the compound exhibits inhibitory effects on certain enzymatic targets. These findings are particularly noteworthy given the growing interest in small molecules that can modulate enzyme activity with high specificity. The ability of this compound to interact with specific enzymes could pave the way for its development as a lead compound for further medicinal chemistry optimization.

The potential therapeutic applications of 1-(2-(Piperidin-4-yloxy)phenyl)ethanone hydrochloride are broad and multifaceted. Given its structural features and preliminary pharmacological activities, this compound holds promise for use in treating a variety of diseases. For example, its interaction with kinases could make it a valuable candidate for developing anticancer agents, while its effects on other enzymes might be relevant for managing inflammatory diseases or neurological disorders. Additionally, the solubility provided by its hydrochloride salt form could facilitate its formulation into oral or injectable medications, enhancing its clinical utility.

As research progresses, additional insights into the mechanism of action and pharmacokinetic properties of 1-(2-(Piperidin-4-yloxy)phenyl)ethanone hydrochloride will be crucial for determining its suitability for clinical development. Further studies will focus on understanding how this compound affects downstream signaling pathways and whether it can be safely administered to humans. Preclinical trials will be essential to assess its efficacy and tolerability, providing a clearer picture of its potential as a therapeutic agent.

The development of novel pharmaceuticals relies heavily on the discovery and optimization of bioactive molecules like 1-(2-(Piperidin-4-yloxy)phenyl)ethanone hydrochloride. This compound exemplifies how structural innovation can lead to new therapeutic opportunities. By leveraging advanced synthetic techniques and computational methods, researchers can accelerate the discovery process and bring new treatments to patients more quickly. The continued investigation into this molecule represents a significant contribution to the field of medicinal chemistry and underscores the importance of interdisciplinary collaboration in drug discovery.

In conclusion,1-(2-(Piperidin-4-yloxy)phenyl)ethanone hydrochloride (CAS No. 1188375-07-6) is a structurally complex and biologically relevant molecule with potential therapeutic applications across multiple disease areas. Its unique chemical properties and preliminary pharmacological activities make it an attractive candidate for further research and development. As scientists delve deeper into understanding its mechanisms of action and optimizing its pharmacological profile,this compound promises to contribute significantly to advancements in pharmaceutical science.